BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guidance for
Handling Aluminum Chloride Hexahydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aluminum chloride hexahydrate

Cat. No.: B213189

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides immediate, essential safety and logistical
information for the use of aluminum chloride hexahydrate, including detailed personal
protective equipment (PPE) protocols, operational plans, and disposal guidelines to ensure a
safe laboratory environment.

Aluminum chloride hexahydrate is a corrosive solid that can cause severe skin burns and
eye damage.[1][2][3][4] It is also harmful if inhaled, causing irritation to the respiratory tract.[1]
[3][5] This substance reacts with water, so it is crucial to prevent contact with moisture.[1][6]

Hazard Identification and Personal Protective
Equipment (PPE)

A thorough understanding of the hazards associated with aluminum chloride hexahydrate is
the first step in ensuring personal and environmental safety. The following table summarizes
the key hazards and the recommended PPE for mitigation.
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Hazard

Description

Recommended Personal
Protective Equipment
(PPE)

Skin Contact

Causes severe skin burns and
irritation.[1][2][3]

Gloves: Wear appropriate
chemical-resistant gloves.
Materials such as Viton, Butyl,
Nitrile, and Neoprene are
recommended.[6][7][8] Always
inspect gloves before use and
use proper removal
techniques.[5] Clothing: Wear
appropriate protective clothing
to prevent skin exposure.[1][9]
An impervious lab coat or

apron is necessary.

Eye Contact

Causes serious eye damage,
potentially leading to
blindness.[1][2][4][10]

Eye Protection: Wear tight-
sealing chemical safety
goggles.[9] A face shield
should be worn in conjunction
with goggles when there is a

splash hazard.[7]

Dust or fumes can cause

Respiratory Protection: Use in
a well-ventilated area,
preferably within a chemical
fume hood.[1][12] If dust

Inhalation respiratory tract irritation and o
formation is likely, a NIOSH-
burns.[1][5][11] ] )
approved respirator with a
particulate filter (e.g., N100 or
P3) should be used.[5][13]
General Hygiene: Do not eat,
) Causes burns to the digestive drink, or smoke in the
Ingestion

tract.[1][3][4]

laboratory. Wash hands
thoroughly after handling.[5][9]
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Exposure Limits and Physical Properties

The following table provides key quantitative data for aluminum chloride hexahydrate.

Parameter Value Reference
NIOSH Recommended 2 mg/m3 (as Al) over a 10-hour

Exposure Limit (REL) workshift

Oral LD50 (Rat) 3311 mg/kg [1109]

pH (5% aqueous solution) 25-35 [9]

Melting Point 100 °C [2]
Solubility Soluble in water 9]

Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of aluminum chloride
hexahydrate from receipt to disposal.

1. Preparation and Engineering Controls:

o Ensure that a safety shower and eyewash station are readily accessible and in good working
order.[1][9]

o Work in a well-ventilated area, preferably inside a certified chemical fume hood, to minimize
inhalation exposure.[1][5]

» Before starting, clear the workspace of any incompatible materials, especially water and
strong bases.[1]

2. Donning Personal Protective Equipment (PPE):

e Wear a lab coat or other protective clothing.
e Put on chemical safety goggles and a face shield.
o Wear appropriate chemical-resistant gloves (e.g., Nitrile, Neoprene, Butyl, or Viton).[6][7][8]

3. Handling the Chemical:

» Carefully open the container, avoiding the generation of dust.[1]
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e Use a scoop or spatula to weigh and transfer the solid material.
» Keep the container tightly closed when not in use.[1][5]

4. In Case of a Spill:

o Evacuate the area if the spill is large or if dust is generated.

o For minor spills, carefully sweep up the solid material, avoiding dust generation, and place it
into a suitable, labeled container for disposal.[5][9]

» Do not use water to clean up the spill, as it can react with the chemical.[1]

 After the dry material is removed, the area can be cautiously cleaned with large amounts of
water, being mindful of potential fume generation.[3]

5. First Aid Procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes
while removing contaminated clothing. Seek medical attention.[1]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious, give 2-4 cupfuls of water or
milk. Seek immediate medical attention.[1]

6. Waste Disposal:

¢ Dispose of waste aluminum chloride hexahydrate and any contaminated materials in a
designated, labeled hazardous waste container.

o Follow all federal, state, and local regulations for hazardous waste disposal.[12] One option
is to offer surplus and non-recyclable solutions to a licensed disposal company.[5]

o Contaminated PPE, such as gloves, should be disposed of as hazardous waste.[5]

Logical Workflow for Safe Handling

The following diagram illustrates the key decision points and procedural flow for safely handling
aluminum chloride hexahydrate.
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Safe Handling Workflow for Aluminum Chloride Hexahydrate

Preparation

Start: Plan Experiment

Review Safety Data Sheet (SDS)

Verify Engineering Controls
(Fume Hood, Eyewash, Shower)

Gather Appropriate PPE

Don PPE

————————————————————————————— Handle Chemical in Fume Hood

Emergency Response

Personal Exposure

Spill Occurs Securely Close Container

Administer First Aid Follow Spill Protocol

Cleanup & Disposal

Decontaminate Work Area
\ 4

(Dispose of Waste & Contaminated PPE)

Seek Medical Attention

Y

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of aluminum chloride hexahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b213189?utm_src=pdf-custom-synthesis
https://www.spectrumchemical.com/media/sds/LC10810_AGHS.pdf
https://www.carlroth.com/medias/SDB-CP88-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTM1NTN8YXBwbGljYXRpb24vcGRmfGFESmpMMmcxTkM4NU1qSXpNVFkyTkRVNU9UTTBMMU5FUWw5RFVEZzRYMGxGWDBWT0xuQmtaZ3w2YjYxNmQzYjNkYmJhMDVjZWYxYzkzYTRkZGVhZjhlZTc2NmNkMDc3ODJmMjA1MWFiYzNiYTYyOTdiNDQwNzg3
https://datasheets.scbt.com/sc-202925.pdf
https://www.columbuschemical.com/MSDS/SDS/Aluminum%20Chloride,Hexahydrate%20Crystal%20Reagent%200227.pdf
https://www.cdhfinechemical.com/images/product/msds/54_677956342_AluminiumChlorideHexahydrate-CASNO-7784-13-6-MSDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0057.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0057.pdf
https://dess.uccs.edu/sites/g/files/kjihxj1296/files/2020-03/arms_and_hand_protection.pdf
https://www.fishersci.com/store/msds?partNumber=AA12297A3&productDescription=aluminum-chloride-hexahydrate-reagent-grade-thermo-scientifictrade&vendorId=VN00024248&keyword=true&countryCode=US&language=en
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Aluminium%20chloride%20hexahydrate_0628_3.0.pdf
https://www.sigmaaldrich.com/CA/de/sds/SIAL/A0718?userType=undefined
http://dsusd-keenan.safeschoolssds.com/document/repo/7901247b-163b-413f-a6bc-0091866b56ea
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25143.pdf
https://www.benchchem.com/product/b213189#personal-protective-equipment-for-handling-aluminum-chloride-hexahydrate
https://www.benchchem.com/product/b213189#personal-protective-equipment-for-handling-aluminum-chloride-hexahydrate
https://www.benchchem.com/product/b213189#personal-protective-equipment-for-handling-aluminum-chloride-hexahydrate
https://www.benchchem.com/product/b213189#personal-protective-equipment-for-handling-aluminum-chloride-hexahydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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